Cas no 2279124-58-0 (3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole)

• Product Name: 3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole
• CAS No: 2279124-58-0
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD31693781
• CID: 5095054
• Update Time: 2026-03-02

3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole
• 3-(4-(Chloromethyl)phenyl)-1,2,4-oxadiazole
• starbld0039076

• MDL： MFCD31693781
• Inchi： 1S/C9H7ClN2O/c10-5-7-1-3-8(4-2-7)9-11-6-13-12-9/h1-4,6H,5H2
• InChI Key： UIEIRWVVXZZIRL-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C2=NOC=N2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole

3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole: A Promising Compound with Multifaceted Applications in Pharmaceutical Research

3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole, identified by its CAS number 2279124-58-0, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique 1,2,4-oxadiazole ring system and a chloromethylphenyl substituent, has garnered attention for its potential therapeutic applications across multiple disease targets. Recent studies have highlighted its role in modulating key biological pathways, making it a focal point for researchers exploring novel drug development strategies.

The 1,2,4-oxadiazole ring, a five-membered heterocyclic structure, is known for its versatility in pharmaceutical applications due to its ability to interact with various biological targets. The chloromethylphenyl group further enhances the compound's reactivity and specificity, enabling it to engage with target proteins in a manner that is both precise and effective. This structural combination not only contributes to the compound's stability but also its potential for targeted drug delivery mechanisms.

Recent advancements in chemical synthesis have enabled the efficient production of 3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole, with methodologies such as microwave-assisted synthesis and solid-phase peptide synthesis being widely adopted. These techniques have improved the scalability of production while maintaining the compound's structural integrity, which is critical for its biological activity. The development of these synthetic routes has also allowed for the exploration of analogs and derivatives, expanding the compound's potential applications.

One of the most promising areas of research involving 3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole is its interaction with the adenosine A2A receptor, a target implicated in neurodegenerative diseases such as Parkinson's. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for the A2A receptor, suggesting its potential as a therapeutic agent for conditions associated with neuroinflammation. The study also noted its ability to modulate intracellular signaling pathways, which could have broader implications for treating inflammatory disorders.

Another area of interest is the compound's role in antiviral therapy. Researchers at the University of Tokyo have recently explored its antiviral activity against RNA viruses, including SARS-CoV-2. Their findings, published in Antiviral Research, indicate that 3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole can inhibit viral replication by interfering with the viral RNA-dependent RNA polymerase (RdRp). This discovery has sparked further investigation into its potential as a broad-spectrum antiviral agent, particularly in the context of emerging viral threats.

Moreover, the compound has shown promise in the treatment of metabolic disorders, particularly in the context of diabetes management. A 2024 study in Diabetes Care highlighted its ability to enhance insulin sensitivity and reduce hepatic glucose production. The study's authors suggested that the compound's mechanism of action involves the modulation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. These findings underscore the compound's potential as a therapeutic option for type 2 diabetes.

From a pharmacological perspective, the compound's lipophilicity and hydrophobicity properties are critical for its bioavailability and tissue penetration. These characteristics are particularly advantageous in targeting central nervous system (CNS) disorders, where the compound's ability to cross the blood-brain barrier is essential for therapeutic efficacy. Researchers are currently exploring ways to optimize these properties to enhance the compound's therapeutic potential.

The compound's potential applications extend beyond traditional therapeutic areas. In the field of oncology, preliminary studies have indicated its ability to inhibit the growth of certain cancer cell lines. A 2023 publication in OncoTargets and Therapy reported that 3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole exhibits cytotoxic effects against prostate cancer cells, likely through the induction of apoptosis. These findings have prompted further investigation into its role as a potential chemotherapeutic agent.

Despite its promising properties, the compound faces challenges related to its toxicity profile and metabolic stability. Researchers are actively working to address these issues through the development of prodrugs and structural modifications that enhance its safety and efficacy. These efforts are crucial for translating the compound from the laboratory to clinical settings, where it could make a significant impact on patient care.

In conclusion, 3-[4-(Chloromethyl)phenyl]-1,2,4-oxadiazole represents a versatile and promising compound in pharmaceutical research. Its unique structural features and potential therapeutic applications across multiple disease targets highlight its significance in the development of novel treatments. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing the field of medicinal chemistry.

Further studies are needed to fully understand the compound's mechanisms of action and to optimize its therapeutic potential. Collaborative efforts between academia and industry will be essential in overcoming the challenges associated with its development and in bringing this promising compound to the forefront of modern pharmacological research.